Cas no 1824269-06-8 ((1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride)

• Product Name: (1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• CAS No: 1824269-06-8
• MF: C₈H₁₇ClN₄O
• MW: 220.699780225754
• MDL: MFCD28126109
• CID: 4771543
• PubChem ID: 86262531
• Update Time: 2025-10-28

(1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(2-amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• (1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride

• MDL： MFCD28126109
• Inchi： 1S/C8H16N4O.ClH/c1-6(2)8(9)4-12-3-7(5-13)10-11-12;/h3,6,8,13H,4-5,9H2,1-2H3;1H
• InChI Key： GXXCRTFQQAIWIL-UHFFFAOYSA-N
• SMILES： Cl.OCC1=CN(CC(C(C)C)N)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Topological Polar Surface Area: 77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride

Research Brief on (1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS: 1824269-06-8)

In recent years, the compound (1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS: 1824269-06-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole scaffold and amino alcohol functionality, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of (1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride involves a multi-step process, typically starting with the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which forms the 1,2,3-triazole core. Subsequent modifications introduce the amino alcohol moiety, followed by hydrochloride salt formation to enhance stability and solubility. Recent studies have optimized these synthetic routes to improve yields and purity, making the compound more accessible for preclinical evaluations.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific enzyme pathways, particularly those involved in inflammatory and neurodegenerative diseases. In vitro assays demonstrate its ability to inhibit key enzymes such as monoamine oxidases (MAOs) and phosphodiesterases (PDEs), suggesting potential applications in treating conditions like Parkinson's disease and depression. Furthermore, its unique structural features contribute to its selectivity and reduced off-target effects compared to existing therapeutics.

Recent preclinical studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate favorable oral bioavailability and blood-brain barrier penetration, which are critical for its potential use in central nervous system (CNS) disorders. Animal models of neuroinflammation have shown that the compound reduces markers of oxidative stress and inflammation, further supporting its therapeutic potential.

Despite these promising findings, challenges remain in translating this compound into clinical use. Issues such as long-term toxicity, optimal dosing regimens, and formulation stability require further investigation. Ongoing research aims to address these gaps through advanced in vivo studies and structure-activity relationship (SAR) analyses to refine the compound's efficacy and safety profile.

In conclusion, (1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride represents a promising candidate for drug development, particularly in the realm of CNS and inflammatory diseases. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential. This brief underscores the importance of this compound in advancing chemical biology and pharmaceutical science, highlighting the need for further exploration and investment in its development.